4-Morpholinebutanamide, N-methoxy-N-methyl-

• CAS No.: 405213-13-0
• Molecular Formula: C10H20N2O3
• Molecular Weight: 216.28 g/mol
• IUPAC Name: N-methoxy-N-methyl-4-morpholin-4-ylbutanamide
• InChI: InChI=1S/C10H20N2O3/c1-11(14-2)10(13)4-3-5-12-6-8-15-9-7-12/h3-9H2,1-2H3
• InChI Key: YZWKFLIHKNNGCE-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCCN1CCOCC1)OC

Description

4-Morpholinebutanamide, N-methoxy-N-methyl- is a useful research compound. Its molecular formula is C10H20N2O3 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product from Step 1 (3.01 g, 18.1 mmol) in MeCN (40 mL), was added K2CO3 (10 g, 72.4 mmol) and morpholine (1.58 mL, 18.1 mmol). This mixture was then heated to 105° C. in a sealed tube for overnight. The reaction mixture then diluted with MeCN (50 mL), then filtered and concentrated. Residue was taken up in Et2O (100 mL), washed with brine, dried over Na2SO4, filtered and concentrated to afford the title compound as a colorless oil (1.73 g, 44%), which was used directly to next step without further purification. MS (ES+) m/e 217 [M+H]+.